- Preparation of substituted triazolopyrimidines as mGluR5 modulators. V., United States, , ,
Cas no 956360-06-8 (Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate)
956360-06-8 structure
Product Name:Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate
CAS No:956360-06-8
MF:C12H8N2O3
MW:228.20352268219
MDL:MFCD22192336
CID:1056724
PubChem ID:59006627
Update Time:2024-10-25
Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate
- 5-(3-cyanophenyl)-3-Isoxazolecarboxylic acid methyl ester
- Methyl 5-(3-cyanophenyl)-1,2-oxazole-3-carboxylate
- methyl 5-o-tolylpyridine-3-carboxylate
- Methyl5-(3-Cyanophenyl)isoxazole-3-carboxylate
- 7093AJ
- TRA0032704
- SY015182
- AB0058786
- AX8268885
- Methyl 5-(3-cyanophenyl)-3-isoxazolecarboxylate (ACI)
- SCHEMBL5486417
- 3-Isoxazolecarboxylic acid, 5-(3-cyanophenyl)-, methyl ester
- 956360-06-8
- DA-18217
- AKOS022184041
- AS-32079
- MFCD22192336
-
- MDL： MFCD22192336
- Inchi： 1S/C12H8N2O3/c1-16-12(15)10-6-11(17-14-10)9-4-2-3-8(5-9)7-13/h2-6H,1H3
- InChI Key： AKKNAJJXVYKRHT-UHFFFAOYSA-N
- SMILES： N#CC1C=C(C2=CC(C(OC)=O)=NO2)C=CC=1
Computed Properties
- Exact Mass: 228.05300
- Monoisotopic Mass: 228.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.1
- XLogP3: 1.9
Experimental Properties
- PSA: 76.12000
- LogP: 1.99988
Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM191253-5g |
Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate |
956360-06-8 | 95+% | 5g |
$844 | 2021-08-05 | |
| abcr | AB451543-250 mg |
Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate; . |
956360-06-8 | 250mg |
€244.20 | 2023-06-15 | ||
| abcr | AB451543-1 g |
Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate; . |
956360-06-8 | 1g |
€517.20 | 2023-06-15 | ||
| Chemenu | CM191253-1g |
Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate |
956360-06-8 | 95%+ | 1g |
$306 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M18320-250mg |
Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate |
956360-06-8 | 250mg |
¥1519.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M18320-1g |
Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate |
956360-06-8 | 1g |
¥3879.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M18320-5g |
Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate |
956360-06-8 | 5g |
¥12009.0 | 2021-09-08 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852379-250mg |
Methyl 5-(3-Cyanophenyl)isoxazole-3-carboxylate |
956360-06-8 | 95% | 250mg |
￥859.50 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852379-1g |
Methyl 5-(3-Cyanophenyl)isoxazole-3-carboxylate |
956360-06-8 | 95% | 1g |
￥2,205.00 | 2022-01-11 | |
| TRC | M224750-10mg |
Methyl 5-(3-Cyanophenyl)isoxazole-3-carboxylate |
956360-06-8 | 10mg |
$ 50.00 | 2022-06-04 |
Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ; 10 min, 80 °C
Reference
Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate Raw materials
Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate Preparation Products
Methyl 5-(3-cyanophenyl)isoxazole-3-carboxylate Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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